Cas no 1261824-46-7 (2-Cyano-5-hydroxybenzyl chloride)

• Product Name: 2-Cyano-5-hydroxybenzyl chloride
• CAS No: 1261824-46-7
• MF: C₈H₆ClNO
• MW: 167.592340946198
• CID: 4982049
• Update Time: 2025-05-22

2-Cyano-5-hydroxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-hydroxybenzyl chloride

• Inchi： 1S/C8H6ClNO/c9-4-7-3-8(11)2-1-6(7)5-10/h1-3,11H,4H2
• InChI Key： OZMCQQHIKIWEGE-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1C#N)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.7
• Topological Polar Surface Area: 44

Additional information on 2-Cyano-5-hydroxybenzyl chloride

2-Cyano-5-Hydroxybenzyl Chloride: A Comprehensive Overview

2-Cyano-5-hydroxybenzyl chloride (CAS No. 1261824-46-7) is a versatile organic compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, characterized by its unique structure featuring a cyano group, a hydroxyl group, and a benzyl chloride moiety, has garnered attention due to its potential in various chemical transformations and its role as an intermediate in the synthesis of bioactive molecules.

The structure of 2-cyano-5-hydroxybenzyl chloride is notable for its aromatic ring substituted with a cyano group at the 2-position and a hydroxyl group at the 5-position. The benzyl chloride moiety further enhances its reactivity, making it a valuable substrate for nucleophilic substitution reactions. Recent studies have highlighted its utility in the synthesis of heterocyclic compounds, which are of great interest in drug discovery due to their diverse biological activities.

One of the most promising applications of 2-cyano-5-hydroxybenzyl chloride lies in its use as an intermediate in the construction of complex molecules. Researchers have demonstrated that this compound can undergo various transformations, including coupling reactions, oxidation, and cyclization, to yield biologically active compounds. For instance, its participation in Suzuki-Miyaura coupling reactions has been reported, leading to the formation of biaryl structures with potential antitumor properties.

The synthesis of 2-cyano-5-hydroxybenzyl chloride involves multi-step processes that often begin with the preparation of the corresponding hydroxynitrile intermediate. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. Moreover, green chemistry approaches have been explored to minimize environmental impact during its synthesis.

In terms of biological activity, 2-cyano-5-hydroxybenzyl chloride has shown potential as an antioxidant and anti-inflammatory agent. Studies conducted on cellular models have indicated that it can scavenge free radicals and inhibit pro-inflammatory cytokines, suggesting its role in preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Recent research has also focused on the application of 2-cyano-5-hydroxybenzyl chloride in materials science. Its ability to form stable metal complexes has led to its use in catalysis and coordination chemistry. For example, it has been employed as a ligand in transition metal-catalyzed reactions, enhancing reaction rates and selectivity.

The versatility of 2-cyano-5-hydroxybenzyl chloride is further underscored by its role in click chemistry. Its ability to participate in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions has opened new avenues for the rapid assembly of complex molecules with high precision.

In conclusion, 2-cyano-5-hydroxybenzyl chloride (CAS No. 1261824-46-7) is a multifaceted compound with immense potential across various scientific domains. Its unique structure enables it to serve as a valuable intermediate in organic synthesis, while its biological activity positions it as a promising candidate for drug development. As research continues to uncover new applications and improve synthetic methodologies, this compound is likely to play an increasingly important role in both academic and industrial settings.